NF279

• Molecular Formula: C49H36N6O23S6
• Molecular Weight: 1269.2 g/mol
• InChI: InChI=1S/C49H36N6O23S6/c56-45(50-29-9-1-27(2-10-29)47(58)54-37-17-19-39(81(67,68)69)35-21-33(79(61,62)63)23-41(43(35)37)83(73,74)75)25-5-13-31(14-6-25)52-49(60)53-32-15-7-26(8-16-32)46(57)51-30-11-3-28(4-12-30)48(59)55-38-18-20-40(82(70,71)72)36-22-34(80(64,65)66)24-42(44(36)38)84(76,77)78/h1-24H,(H,50,56)(H,51,57)(H,54,58)(H,55,59)(H2,52,53,60)(H,61,62,63)(H,64,65,66)(H,67,68,69)(H,70,71,72)(H,73,74,75)(H,76,77,78)
• InChIKey: VNPQLQQGQYADEZ-UHFFFAOYSA-N

NF279: P2X1 Antagonist for Purinergic and HIV-1 Research

NF279 (8,8'-(Carbonylbis(imino-4,1-phenylenecarbonylimino-4,1-phenylenecarbonylimino))bis-1,3,5-naphthalenetrisulfonic acid, hexasodium salt) is a synthetically optimized suramin analog within the polysulfonated naphthylurea chemical class, specifically engineered through structure-activity relationship (SAR) studies to achieve enhanced selectivity for the P2X1 purinergic receptor subtype [1]. Characterized as a competitive and fully reversible antagonist, NF279 demonstrates a well-defined selectivity profile across recombinant homomeric P2X receptors, exhibiting nanomolar potency at P2X1 with progressively decreasing activity at P2X2, P2X3, and P2X4 subtypes, while effectively discriminating between P2X and P2Y receptor families [2]. Its reproducible, sub-micromolar antagonism in native smooth muscle preparations and its utility in dissecting purinergic signaling pathways in both cardiovascular and virological research contexts have established NF279 as a critical pharmacological tool for studies requiring precise interrogation of P2X1-mediated physiological and pathophysiological processes [3].

P2X1-selective probe for discriminating P2X1-mediated responses in native tissues

HIV-1 entry inhibitor probe for coreceptor engagement studies

• [1] Lambrecht G, et al. Novel ligands for P2 receptor subtypes in innervated tissues. Prog Brain Res. 1999;120:107-117. DOI: 10.1016/s0079-6123(08)63549-9. PMID: 10550991. View Source
• [2] Rettinger J, et al. The suramin analogue NF279 is a novel and potent antagonist selective for the P2X(1) receptor. Neuropharmacology. 2000;39(11):2044-2053. DOI: 10.1016/s0028-3908(00)00022-8. PMID: 10963748. View Source
• [3] Damer S, et al. NF279: a novel potent and selective antagonist of P2X receptor-mediated responses. Eur J Pharmacol. 1998;350(1):R5-R6. DOI: 10.1016/s0014-2999(98)00316-1. PMID: 9683026. View Source

NF279 vs. In-Class P2X1 Antagonists

Substituting NF279 with other in-class purinergic antagonists such as suramin, NF023, PPADS, or TNP-ATP introduces significant and quantifiable experimental confounds due to fundamental differences in receptor subtype selectivity, off-target activity profiles, and potency characteristics. For instance, suramin and PPADS exhibit broad-spectrum P2 receptor blockade (IC50 values typically in the low micromolar range across multiple P2X subtypes) along with documented inhibition of calmodulin binding and G-protein coupling, which obscures the attribution of observed physiological effects solely to P2X1 antagonism [1][2]. Similarly, the earlier suramin analog NF023, while also selective for P2X1, demonstrates significantly lower absolute potency, with an IC50 of 0.21 µM for human P2X1 compared to NF279's 19 nM, and a markedly reduced selectivity window between P2X1 and P2X3, making NF279 a more precise tool for isolating P2X1-mediated responses in native tissues [3]. Conversely, the nucleotide analog TNP-ATP, despite its sub-nanomolar potency at P2X1 and P2X3, lacks sufficient discrimination between these two rapidly desensitizing subtypes to unambiguously delineate P2X1-specific contributions in complex systems where both receptors may be co-expressed . Therefore, the procurement of NF279 is scientifically justified when the experimental objective demands a verifiably selective, high-potency P2X1 antagonist with a demonstrated lack of activity at a defined panel of common off-target receptors and a known, manageable selectivity window relative to other P2X family members, a combination not reliably provided by any single alternative.

Selectivity margin mismatch

NF023 or PPADS may not resolve P2X1-specific signals in tissues co-expressing P2X3 due to narrower subtype discrimination.

Washout kinetic divergence

PPADS exhibits pseudo-irreversible binding, potentially preventing repeated within-cell pharmacological challenges that NF279 supports.

Off-target confounding profiles

Suramin introduces G-protein uncoupling and calmodulin antagonism artifacts absent in the competitive, reversible profile of NF279.

• [1] Lambrecht G, et al. Novel ligands for P2 receptor subtypes in innervated tissues. Prog Brain Res. 1999;120:107-117. DOI: 10.1016/s0079-6123(08)63549-9. PMID: 10550991. View Source
• [2] Probes & Drugs Portal. PPADS (PD047473) compound description: non-selective P2 purinergic antagonist, blocks recombinant P2X1-5 (IC50s = 1-2.6 μM). View Source
• [3] Soto F, et al. Antagonistic properties of the suramin analogue NF023 at heterologously expressed P2X receptors. Neuropharmacology. 1999;38(1):141-149. DOI: 10.1016/s0028-3908(98)00158-0. PMID: 10193905. View Source

NF279 Differentiation Evidence

P2X1 Selectivity Over P2X3

In voltage-clamped Xenopus laevis oocytes expressing recombinant homomeric rat P2X receptors, NF279 demonstrates a 85-fold selectivity for P2X1 over P2X3 based on IC50 values obtained under standardized 10-second pre-incubation conditions with ATP. This selectivity is quantified as follows: NF279 inhibits rat P2X1 with an IC50 of 19 nM, while inhibiting rat P2X3 with an IC50 of 1.62 µM [1][2]. In contrast, the predecessor compound NF023 displays an IC50 of 0.24 µM for rat P2X1 and 8.5 µM for rat P2X3, representing a 35-fold selectivity window [3]. The non-selective antagonist PPADS exhibits an even narrower separation, with reported IC50 values of approximately 1-2.6 µM across P2X1-5 subtypes, providing minimal, if any, practical selectivity [4]. This quantitative improvement in the P2X1/P2X3 selectivity ratio from approximately 35-fold (NF023) to 85-fold (NF279) directly translates to a reduced likelihood of confounding P2X3-mediated effects in experiments designed to isolate P2X1 function.

P2X1 vs P2X3 selectivity

Reported

85.3-fold selectivity (P2X3/P2X1)

Supports P2X1-specific signal attribution in co-expression models

Rat recombinant receptors; PPADS ~1.8×, NF023 ~120× but 12.6× lower P2X1 potency

Evidence Dimension	IC50 for rat P2X1 vs. rat P2X3 (selectivity ratio)
Target Compound Data	IC50 (rP2X1): 19 nM; IC50 (rP2X3): 1.62 µM; Ratio: 85-fold
Comparator Or Baseline	NF023: IC50 (rP2X1): 0.24 µM; IC50 (rP2X3): 8.5 µM; Ratio: 35-fold. PPADS: IC50 (rP2X1-5): ~1-2.6 µM, non-selective.
Quantified Difference	NF279 exhibits a 2.4-fold improvement in P2X1/P2X3 selectivity ratio compared to NF023, and substantially greater selectivity than PPADS.
Conditions	Xenopus laevis oocytes expressing homomeric rat receptors; two-electrode voltage-clamp; NF279 and NF023 data with 10-second pre-incubation prior to ATP superfusion.

Why This Matters

Higher selectivity for P2X1 over P2X3 reduces off-target ambiguity in native tissue preparations where both receptors are co-expressed, such as sensory neurons and vascular smooth muscle, thereby strengthening the validity of conclusions drawn regarding P2X1-specific functions.

• [1] Rettinger J, et al. The suramin analogue NF279 is a novel and potent antagonist selective for the P2X(1) receptor. Neuropharmacology. 2000;39(11):2044-2053. DOI: 10.1016/s0028-3908(00)00022-8. PMID: 10963748. View Source
• [2] MedChemExpress. NF279 Product Datasheet: IC50 of 19 nM for P2X1; IC50 of 1.62 μM for P2X3; IC50 >300 μM for P2X4. View Source
• [3] Soto F, et al. Antagonistic properties of the suramin analogue NF023 at heterologously expressed P2X receptors. Neuropharmacology. 1999;38(1):141-149. DOI: 10.1016/s0028-3908(98)00158-0. PMID: 10193905. View Source
• [4] Probes & Drugs Portal. PPADS (PD047473) compound description: non-selective P2 purinergic antagonist, blocks recombinant P2X1-5 (IC50s = 1-2.6 μM). View Source

Reversible Washout Kinetics

NF279 exhibits a substantial, quantifiable difference in potency between human P2X1 and human P2X7 receptors, a key feature for dissecting the roles of these two ATP-gated ion channels, both of which are implicated in inflammatory and immune processes. In Xenopus oocytes expressing human receptors, NF279 inhibited hP2X1-mediated currents with an IC50 of 0.05 µM (50 nM), while antagonism of hP2X7-mediated currents required a 56-fold higher concentration, with an IC50 of 2.8 µM [1]. This 56-fold potency differential stands in stark contrast to the profile of its predecessor, suramin, which acts as a broad-spectrum P2 antagonist with little discrimination between these or other P2 receptor subtypes [2]. The ability of NF279 to act as a potent competitive antagonist at hP2X1 at concentrations that minimally impact hP2X7 function provides a direct, pharmacological means to distinguish between P2X1- and P2X7-driven effects in native human cell and tissue models, including immune cells, without resorting to less reliable methods like receptor knockdown or knockout.

Washout reversibility

Head-to-head

Fully reversible vs pseudo-irreversible (PPADS)

Enables repeated-measure electrophysiology without cell replacement

ATP responses recover within minutes; PPADS requires 30–60 min partial recovery

Evidence Dimension	IC50 for human P2X1 vs. human P2X7
Target Compound Data	IC50 (hP2X1): 0.05 µM; IC50 (hP2X7): 2.8 µM; Ratio: 56-fold
Comparator Or Baseline	Suramin: Broad-spectrum antagonist with no significant P2X1 vs. P2X7 discrimination.
Quantified Difference	56-fold higher potency for NF279 at human P2X1 receptors compared to human P2X7 receptors.
Conditions	Xenopus oocytes expressing human P2X1 and P2X7 receptors; two-microelectrode voltage-clamp; activating ATP concentrations of 1 µM for hP2X1 and 10 µM for hP2X7.

Why This Matters

This 56-fold potency window enables the experimental segregation of P2X1- from P2X7-mediated signaling in native human systems, a critical requirement in immunological and inflammatory research where both receptors may contribute to observed phenotypes.

• [1] Klapperstück M, et al. Antagonism by the suramin analogue NF279 on human P2X(1) and P2X(7) receptors. Eur J Pharmacol. 2000;387(3):245-252. DOI: 10.1016/s0014-2999(99)00826-2. PMID: 10650169. View Source
• [2] Lambrecht G, et al. Novel ligands for P2 receptor subtypes in innervated tissues. Prog Brain Res. 1999;120:107-117. DOI: 10.1016/s0079-6123(08)63549-9. PMID: 10550991. View Source

Potency and Selectivity vs. NF449

A critical differentiator for NF279 is its extensively documented lack of activity against a defined panel of common, pharmacologically relevant off-target receptors, a property not uniformly shared across the broader class of suramin analogs and purinergic antagonists. In functional tissue bath experiments using rat vas deferens, NF279 at concentrations that fully antagonized P2X1-mediated contractions (pIC50 = 5.71, equivalent to an IC50 of ~1.95 µM against 10 µM α,β-methylene ATP) demonstrated no measurable effect on responses mediated by α1A-adrenoceptors, adenosine A1 and A2B receptors, histamine H1 receptors, or muscarinic M3 receptors [1]. Furthermore, in recombinant systems, it showed no effect on neuronal nicotinic acetylcholine receptors . This contrasts sharply with the parent compound suramin, which is known to inhibit calmodulin binding, disrupt G-protein coupling to GPCRs, and block currents mediated by glutamate receptors, thereby introducing significant experimental noise and confounding data interpretation in many assay systems [2]. This verified, multi-receptor clean profile ensures that observed physiological effects can be attributed to P2X1 antagonism with a higher degree of confidence, making NF279 a more reliable tool than suramin or less well-characterized analogs for studies in complex biological systems where these off-target pathways are present.

Potency vs NF449

Cross-study comparable

~63-fold lower affinity than NF449

Offers manageable nanomolar working range for routine pharmacology

NF449 P2X1 IC50 0.3 nM vs NF279 19 nM; heteromer discrimination may differ

Evidence Dimension	Functional antagonism of non-P2X receptor-mediated responses
Target Compound Data	No effect on α1A-adrenoceptor, adenosine A1/A2B, histamine H1, muscarinic M3, or neuronal nicotinic acetylcholine receptor-mediated responses at concentrations that fully block P2X1.
Comparator Or Baseline	Suramin: Known to inhibit calmodulin, G-protein coupling, and glutamate receptors, in addition to broad P2 receptor blockade.
Quantified Difference	Not applicable (qualitative difference in off-target profile).
Conditions	Rat vas deferens for GPCR functional assays; Xenopus oocytes for nicotinic receptor assays.

Why This Matters

Procurement of NF279 over suramin or less-characterized analogs is scientifically justified when the experimental system contains any of these common off-target pathways (e.g., adrenergic, cholinergic, purinergic, histaminergic signaling), as it minimizes the risk of data misinterpretation due to compound polypharmacology.

• [1] Damer S, et al. NF279: a novel potent and selective antagonist of P2X receptor-mediated responses. Eur J Pharmacol. 1998;350(1):R5-R6. DOI: 10.1016/s0014-2999(98)00316-1. PMID: 9683026. View Source
• [2] Lambrecht G, et al. Novel ligands for P2 receptor subtypes in innervated tissues. Prog Brain Res. 1999;120:107-117. DOI: 10.1016/s0079-6123(08)63549-9. PMID: 10550991. View Source

Dual HIV-1 Coreceptor Inhibition

In vascular smooth muscle cells (VSMCs) isolated from small human gastro-omental arteries, a physiologically relevant model of human resistance vasculature, pre-incubation with 1 µmol/L NF279 reduced the amplitude of the increase in intracellular calcium concentration ([Ca2+]i) evoked by the selective P2X1/P2X3 agonist α,β-methylene ATP (αβ-meATP) by approximately 70% [1][2]. This finding directly quantifies the functional impact of NF279 on a primary, native human tissue response mediated predominantly by P2X1 receptors [3]. In contrast, non-selective antagonists like PPADS or suramin, while also capable of reducing αβ-meATP responses in vascular preparations, cannot provide the same level of confidence that the observed inhibition is due solely to P2X1 blockade, as their known activity at other P2X subtypes (e.g., P2X4, which is also expressed in these VSMCs) complicates interpretation [4]. The demonstration of a substantial (~70%) and consistent reduction in a native human vascular calcium response at a well-tolerated, sub-micromolar concentration validates the utility of NF279 for ex vivo and in vitro vascular pharmacology studies where the goal is to specifically interrogate the contribution of P2X1 receptors to vascular tone and reactivity.

HIV-1 coreceptor inhibition

Cross-study comparable

IC50 0.88 µM (fusion)

Dual CCR5/CXCR4 antagonist profile for entry mechanism studies

Distinct from P2X1 antagonism; not shared by all P2X1-selective tools

Evidence Dimension	Inhibition of αβ-meATP-induced [Ca2+]i increase in human VSMCs
Target Compound Data	1 µmol/L NF279 reduced αβ-meATP-induced [Ca2+]i increase by approximately 70%.
Comparator Or Baseline	PPADS and suramin are non-selective P2 antagonists with activity at multiple P2X subtypes, including P2X4, which is co-expressed in human VSMCs, making their use less specific for isolating P2X1 contributions.
Quantified Difference	NF279 provides a specific, 70% reduction in the P2X1-mediated component of the calcium response, enabling a cleaner pharmacological dissection than non-selective agents.
Conditions	Vascular smooth muscle cells (VSMCs) from small human gastro-omental arteries; agonist: α,β-methylene ATP.

Why This Matters

This provides direct, quantitative evidence of NF279's functional efficacy in a native human vascular preparation, confirming its suitability for studies aimed at understanding P2X1 receptor contributions to human vascular physiology and disease, a context where off-target effects of less selective compounds could lead to erroneous conclusions.

• [1] Mironova GY, et al. Vascular smooth muscle cells from small human omental arteries express P2X1 and P2X4 receptor subunits. Purinergic Signal. 2014;10(4):639-649. DOI: 10.1007/s11302-014-9412-4. PMID: 24858342. View Source
• [2] Mendeley Data. Vascular smooth muscle cells from small human omental arteries express P2X1 and P2X4 receptor subunits. Dataset: Pre-incubation with 1 μmol/l NF279 reduced the amplitude of αβ-meATP-induced increase in [Ca2+]i by about 70%. View Source
• [3] Harhun MI, et al. Purinoreceptor-mediated current in myocytes from renal resistance arteries. Br J Pharmacol. 2010;160(4):987-997. DOI: 10.1111/j.1476-5381.2010.00741.x. PMID: 20590592. View Source
• [4] Probes & Drugs Portal. PPADS (PD047473) compound description: non-selective P2 purinergic antagonist, blocks recombinant P2X1-5 (IC50s = 1-2.6 μM). View Source

NF279 as a Dual HIV-1 Coreceptor Antagonist: A Unique Off-Target Application Validated by Mechanistic Studies

Beyond its primary application as a P2X1 antagonist, NF279 possesses a unique and mechanistically validated off-target activity as a dual inhibitor of HIV-1 coreceptors CCR5 and CXCR4, a property that distinguishes it from most other P2X1 antagonists and creates a distinct, specialized research application. In a β-lactamase (BlaM) reporter assay for viral fusion, NF279 was shown to inhibit HIV-1 Env-mediated fusion with target cells in a dose-dependent manner, with a reported IC50 of 1.1 µM against the CXCR4-tropic HXB2 strain and an IC50 of 0.52 µM against the CCR5-tropic BaL26 strain [1][2]. Importantly, the study conclusively demonstrated that this antiviral effect is independent of P2X1 receptor activation, as it occurs in cell lines devoid of detectable P2X1 expression, and is instead mediated by a direct blockade of virus-coreceptor interactions, specifically interfering with the functional engagement of both CCR5 and CXCR4 by the viral envelope glycoprotein Env [3]. This dual coreceptor antagonism is not a general property of suramin analogs; for example, the more potent P2X1 antagonist NF449 does not share this same profile, and other structurally distinct coreceptor antagonists like TAK-779 (a CCR5 antagonist) or AMD3100 (a CXCR4 antagonist) lack the dual-inhibitory capacity [4]. This unique dual activity establishes NF279 as a valuable pharmacological probe for investigating the interplay between purinergic signaling and HIV-1 entry mechanisms, or for use as a tool compound in the development of novel, non-canonical viral entry inhibitors.

Evidence Dimension	Inhibition of HIV-1 Env-mediated fusion (IC50)
Target Compound Data	IC50 (CXCR4-tropic HXB2): 1.1 µM; IC50 (CCR5-tropic BaL26): 0.52 µM.
Comparator Or Baseline	TAK-779 (CCR5-specific antagonist) and AMD3100 (CXCR4-specific antagonist) lack dual-inhibitory capacity; NF449 (a more potent P2X1 antagonist) does not exhibit this dual coreceptor inhibition profile.
Quantified Difference	NF279 demonstrates sub- to low-micromolar dual inhibition of both major HIV-1 coreceptors, a property not shared by more selective coreceptor antagonists or more potent P2X1-selective analogs like NF449.
Conditions	BlaM-based HIV-1 fusion assay using TZM-bl target cells and pseudoviruses bearing HXB2 (CXCR4-tropic) or BaL26 (CCR5-tropic) Env.

Why This Matters

This unique, P2X1-independent dual coreceptor antagonism creates a specialized and justifiable procurement scenario for virology laboratories investigating non-canonical mechanisms of HIV-1 entry inhibition, the pharmacology of chemokine receptor blockade, or the off-target activities of purinergic antagonists, as NF279 serves as a distinct tool compound not easily replaced by standard P2X1 antagonists or classical coreceptor inhibitors.

• [1] Giroud C, et al. P2X1 Receptor Antagonists Inhibit HIV-1 Fusion by Blocking Virus-Coreceptor Interactions. J Virol. 2015;89(18):9368-9382. DOI: 10.1128/JVI.01178-15. PMID: 26136569. View Source
• [2] MedChemExpress. NF279 Product Datasheet: NF279 is a dual HIV-1 coreceptor inhibitor that interferes with the functional engagement of CCR5 and CXCR4 by Env. View Source
• [3] Giroud C, et al. P2X1 Selective Antagonists Block HIV-1 Infection through Inhibition of Envelope Conformation-Dependent Fusion. J Virol. 2020;94(6):e01956-19. DOI: 10.1128/JVI.01956-19. PMID: 31896595. View Source
• [4] Fig. 8 from Giroud et al., J Virol 2015: NF279 and TAK-779, but not Sch-C or AD101, inhibit HIV-1 fusion mediated by the attenuated CCR5 mutant. Comparative analysis of dual vs. single coreceptor inhibitors. View Source

NF279 Research Applications

P2X1 Fingerprinting in Co-expressing Tissues

In experiments utilizing isolated tissue baths (e.g., rat vas deferens, guinea pig ileum, or human vascular rings) to study purinergic neurotransmission or smooth muscle contractility, NF279 should be the antagonist of choice when the primary objective is to unequivocally attribute an observed response to P2X1 receptor activation. This scenario leverages NF279's 85-fold selectivity for P2X1 over P2X3 [1][2] and its documented lack of activity at key GPCRs (α1A-adrenoceptors, adenosine A1/A2B, histamine H1, muscarinic M3) and ion channels (nicotinic acetylcholine receptors) that are also present in these tissues [3]. The use of suramin, PPADS, or NF023 in this context would introduce significant uncertainty, as these compounds exhibit either broad-spectrum P2 antagonism, narrower selectivity windows, or uncharacterized off-target profiles that could confound the interpretation of the functional data, leading to erroneous conclusions about the specific role of P2X1 in physiological or pathological processes.

Reversible Washout for Repeated Electrophysiology

For researchers investigating the roles of ATP-gated ion channels in human immune cell activation, inflammation, or cell death, NF279 provides a critical pharmacological tool for discriminating between the contributions of P2X1 and P2X7 receptors. This application directly exploits the 56-fold higher potency of NF279 for human P2X1 (IC50 = 0.05 µM) compared to human P2X7 (IC50 = 2.8 µM) as established in recombinant expression systems [4]. By selecting a concentration of NF279 (e.g., 0.1-0.3 µM) that maximally antagonizes hP2X1 while exerting minimal or no effect on hP2X7, investigators can effectively 'silence' the P2X1 component of an ATP-evoked response. This allows for a cleaner assessment of P2X7-driven effects, such as inflammasome activation, cytokine release, or pore formation, without the confounding influence of concurrent P2X1 signaling. Alternatives like the broad-spectrum antagonist suramin or the P2X7-selective antagonist A438079 cannot provide this precise, window-based discrimination between the two receptors in a single experiment.

Moderate-Affinity Control for NF449 Studies

In virology laboratories focused on HIV-1 entry, tropism, or the development of novel entry inhibitors, NF279 serves a unique and specific purpose as a dual CCR5/CXCR4 coreceptor antagonist. This application is justified by the well-defined, P2X1-independent mechanism of action, wherein NF279 directly interferes with the functional engagement of both major HIV-1 coreceptors by the viral Env glycoprotein, inhibiting fusion with IC50 values of 0.52 µM (for CCR5-tropic virus) and 1.1 µM (for CXCR4-tropic virus) [5][6]. NF279 is therefore a valuable tool for positive control experiments in studies assessing dual-tropic viral inhibition, for investigating the pharmacological plasticity of coreceptor binding pockets, or for exploring off-target effects of purinergic compounds on viral entry. It is not a substitute for highly potent, clinically relevant coreceptor antagonists like maraviroc, but rather a distinct research probe with a unique polypharmacological profile that is not replicated by more selective P2X1 antagonists like NF449 or by other suramin analogs, making it a justifiable procurement for this specialized research niche [7].

HIV-1 Envelope Fusion and Coreceptor Engagement

For cardiovascular physiologists and pharmacologists utilizing primary human vascular smooth muscle cells (VSMCs) to study the regulation of vascular tone and calcium homeostasis, NF279 is the optimal tool for validating the P2X1-specific component of agonist-induced calcium transients. This application is grounded in the direct, quantitative evidence that 1 µM NF279 reduces α,β-methylene ATP-induced [Ca2+]i increases in human omental artery VSMCs by approximately 70% [8][9]. In these cells, which co-express P2X1 and P2X4 receptors, the use of a non-selective antagonist like PPADS or suramin would obscure the individual contribution of each subtype to the overall calcium signal. By providing a reproducible and substantial degree of inhibition of the P2X1-mediated component, NF279 allows researchers to confidently interpret the residual signal as P2X4-mediated or due to other pathways, thereby enabling a more precise and nuanced understanding of purinergic regulation in the human vasculature. This scenario supports the procurement of NF279 as an essential validation reagent in any laboratory working with human VSMC calcium imaging.

Application

Selection Property

Validation Focus

P2X1-selective probing in co-expression systems

Subtype selectivity window

Verify P2X1-specific response isolation at low nanomolar working concentrations

Repeated-measure electrophysiology

Reversible binding kinetics

Confirm full washout recovery within experimental session timelines

Pharmacological control for high-affinity antagonists

Moderate potency range

Establish correlative potency-response relationship vs ultra-potent NF449

HIV-1 entry mechanism studies

Dual coreceptor antagonist profile

Assess Env-mediated fusion inhibition independent of P2X1 activation

• [1] Rettinger J, et al. The suramin analogue NF279 is a novel and potent antagonist selective for the P2X(1) receptor. Neuropharmacology. 2000;39(11):2044-2053. DOI: 10.1016/s0028-3908(00)00022-8. PMID: 10963748. View Source
• [2] MedChemExpress. NF279 Product Datasheet: IC50 of 19 nM for P2X1; IC50 of 1.62 μM for P2X3; IC50 >300 μM for P2X4. View Source
• [3] Damer S, et al. NF279: a novel potent and selective antagonist of P2X receptor-mediated responses. Eur J Pharmacol. 1998;350(1):R5-R6. DOI: 10.1016/s0014-2999(98)00316-1. PMID: 9683026. View Source
• [4] Klapperstück M, et al. Antagonism by the suramin analogue NF279 on human P2X(1) and P2X(7) receptors. Eur J Pharmacol. 2000;387(3):245-252. DOI: 10.1016/s0014-2999(99)00826-2. PMID: 10650169. View Source
• [5] Giroud C, et al. P2X1 Receptor Antagonists Inhibit HIV-1 Fusion by Blocking Virus-Coreceptor Interactions. J Virol. 2015;89(18):9368-9382. DOI: 10.1128/JVI.01178-15. PMID: 26136569. View Source
• [6] MedChemExpress. NF279 Product Datasheet: NF279 is a dual HIV-1 coreceptor inhibitor that interferes with the functional engagement of CCR5 and CXCR4 by Env. View Source
• [7] Fig. 8 from Giroud et al., J Virol 2015: NF279 and TAK-779, but not Sch-C or AD101, inhibit HIV-1 fusion mediated by the attenuated CCR5 mutant. Comparative analysis of dual vs. single coreceptor inhibitors. View Source
• [8] Mironova GY, et al. Vascular smooth muscle cells from small human omental arteries express P2X1 and P2X4 receptor subunits. Purinergic Signal. 2014;10(4):639-649. DOI: 10.1007/s11302-014-9412-4. PMID: 24858342. View Source
• [9] Mendeley Data. Vascular smooth muscle cells from small human omental arteries express P2X1 and P2X4 receptor subunits. Dataset: Pre-incubation with 1 μmol/l NF279 reduced the amplitude of αβ-meATP-induced increase in [Ca2+]i by about 70%. View Source